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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Introduction and Rationale
Lipidation is a transformative post-translational modification and a highly effective synthetic

strategy in peptide drug development. The covalent attachment of long-chain lipids significantly

modulates a peptide's hydrophobicity, enhancing metabolic stability, cell membrane

permeability, and systemic bioavailability[1].

While standard palmitoylation relies on fatty acid anhydrides or acyl chlorides to form amide or

thioester bonds, these linkages can be susceptible to specific amidases or thioesterases in

vivo. Utilizing long-chain alkyl chloroformates—specifically pentadecyl carbonochloridate
(also known as pentadecyl chloroformate)—allows for the installation of a C15 lipid chain via a

highly stable carbamate (urethane) linkage[2]. This carbamate bond provides superior

resistance to non-specific enzymatic degradation while maintaining the optimal hydrophobic

profile required for serum albumin binding and extended half-life[3].
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Pentadecyl carbonochloridate acts as a potent electrophile. The lipidation proceeds via a

nucleophilic acyl substitution mechanism. The primary amine of the peptide (either the fully

deprotected N-terminus or the ε-amine of a selectively deprotected Lysine residue) attacks the

carbonyl carbon of the chloroformate. The resulting tetrahedral intermediate collapses,

expelling a chloride ion to yield the pentadecyloxycarbonyl-modified peptide.

Causality in Experimental Design
Why Solid-Phase? Performing this reaction on-resin (Solid-Phase Peptide Synthesis, SPPS)

is critical. Lipidated peptides are notoriously hydrophobic and prone to aggregation in

solution. Keeping the peptide anchored to the resin circumvents severe solubility issues

during the reaction[4].

Why DIPEA over TEA? Because hydrochloric acid (HCl) is generated as a byproduct, a non-

nucleophilic tertiary base is strictly required to drive the reaction forward[4]. N,N-

Diisopropylethylamine (DIPEA) is preferred over Triethylamine (TEA) because its steric

hindrance prevents it from acting as a competing nucleophile, thereby minimizing the

formation of quaternary ammonium adducts that can stall the reaction.

Why a DCM/DMF Solvent Mixture? Dichloromethane (DCM) optimally swells the polystyrene

resin matrix, while N,N-Dimethylformamide (DMF) effectively solvates the growing peptide

chain. This dual-solvent system ensures maximum steric accessibility of the target amine.

Comparative Data: Lipidation Strategies
To contextualize the use of pentadecyl carbonochloridate, the following table summarizes

how carbamate-linked lipidation compares to traditional methods.
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Experimental Protocol: On-Resin Lipidation
Self-Validating System: This protocol is designed as a closed-loop, self-validating workflow. It

integrates a colorimetric Kaiser test for real-time reaction monitoring and post-cleavage LC-MS

analysis to confirm the specific mass shift, ensuring absolute confidence in the final product.

Phase 1: Resin Preparation & Swelling
Weighing: Transfer 0.1 mmol of peptidyl-resin (e.g., Rink Amide or Wang resin) containing

the fully synthesized, side-chain protected peptide with a free N-terminal amine into a fritted

solid-phase reaction vessel.

Swelling: Add 5 mL of a 1:1 mixture of anhydrous DCM and DMF. Agitate gently for 30

minutes at room temperature to fully expand the polymer matrix and expose the reactive N-

terminus. Drain the solvent.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357741?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 2: Lipidation Cocktail Preparation & Coupling
Reagent Solubilization: In a dry glass vial, dissolve 0.5 mmol (5.0 equivalents relative to

resin loading) of pentadecyl carbonochloridate in 3 mL of anhydrous DCM.

Base Addition: Add 1.0 mmol (10.0 equivalents) of DIPEA to the solution. Note: A 2-fold

excess of base relative to the chloroformate ensures complete neutralization of the

generated HCl, preventing premature cleavage of acid-sensitive side-chain protecting

groups.

Coupling: Transfer the lipidation cocktail to the swollen resin. Agitate gently at room

temperature for 12 to 24 hours under a nitrogen atmosphere. Note: The bulky nature of the

C15 lipid chain requires extended reaction times compared to standard amino acid

couplings[4].

Phase 3: Validation & Washing
Washing: Drain the reaction vessel and wash the resin sequentially to remove unreacted

lipids and salts: DCM (3 × 5 mL), DMF (3 × 5 mL), and finally DCM (3 × 5 mL).

Kaiser Test (In-Process Validation): Extract a few resin beads and perform a Kaiser test. A

negative result (yellow beads/solution) validates complete capping of the primary amines. If

the result is positive (blue), repeat Phase 2.

Phase 4: Cleavage and Global Deprotection
Cleavage Cocktail: Treat the resin with 5 mL of a cleavage cocktail consisting of 95%

Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% H₂O for 2 hours at room

temperature.

Precipitation: Filter the cleavage solution into 40 mL of ice-cold diethyl ether to precipitate the

lipidated peptide. Centrifuge at 4000 rpm for 5 minutes, discard the supernatant, and wash

the pellet twice more with cold ether.

Final Validation: Dissolve the pellet in a suitable solvent (e.g., 50% Acetonitrile/Water) and

analyze via LC-MS. Confirm the theoretical mass shift corresponding to the
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pentadecyloxycarbonyl group addition (+255.4 Da relative to the unmodified peptide

backbone).
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Caption: Workflow for solid-phase peptide lipidation using pentadecyl carbonochloridate.
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Caption: Pharmacokinetic enhancement pathway of carbamate-linked lipopeptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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